Cas no 897484-51-4 (4-4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl-N,N-dimethylaniline)

4-4-(4,6-Dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl-N,N-dimethylaniline is a specialized organic compound featuring a benzothiazole core linked to a dimethylaniline moiety via a piperazine-carbonyl bridge. Its structural design confers unique electronic and steric properties, making it valuable in applications such as fluorescent probes, organic synthesis intermediates, or potential pharmaceutical research. The presence of the benzothiazole group enhances photostability and electron delocalization, while the piperazine spacer improves solubility and reactivity. The dimethylaniline substituent further modulates electronic characteristics, enabling fine-tuning for specific functional requirements. This compound is particularly suited for studies requiring precise molecular interactions or tailored optoelectronic behavior. Proper handling and storage under inert conditions are recommended to maintain stability.
4-4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl-N,N-dimethylaniline structure
897484-51-4 structure
Product Name:4-4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl-N,N-dimethylaniline
CAS No:897484-51-4
MF:C22H26N4OS
MW:394.533043384552
CID:5481619
Update Time:2025-05-28

4-4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

    • Methanone, [4-(dimethylamino)phenyl][4-(4,6-dimethyl-2-benzothiazolyl)-1-piperazinyl]-
    • 4-4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl-N,N-dimethylaniline
    • Inchi: 1S/C22H26N4OS/c1-15-13-16(2)20-19(14-15)28-22(23-20)26-11-9-25(10-12-26)21(27)17-5-7-18(8-6-17)24(3)4/h5-8,13-14H,9-12H2,1-4H3
    • InChI Key: DNCOHYDYERLXSA-UHFFFAOYSA-N
    • SMILES: C(C1=CC=C(N(C)C)C=C1)(N1CCN(C2=NC3=C(C)C=C(C)C=C3S2)CC1)=O

4-4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl-N,N-dimethylaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2609-2453-2μmol
4-[4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl]-N,N-dimethylaniline
897484-51-4 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2609-2453-5μmol
4-[4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl]-N,N-dimethylaniline
897484-51-4 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2609-2453-10μmol
4-[4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl]-N,N-dimethylaniline
897484-51-4 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2609-2453-20μmol
4-[4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl]-N,N-dimethylaniline
897484-51-4 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2609-2453-1mg
4-[4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl]-N,N-dimethylaniline
897484-51-4 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2609-2453-2mg
4-[4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl]-N,N-dimethylaniline
897484-51-4 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2609-2453-3mg
4-[4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl]-N,N-dimethylaniline
897484-51-4 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2609-2453-4mg
4-[4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl]-N,N-dimethylaniline
897484-51-4 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2609-2453-5mg
4-[4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl]-N,N-dimethylaniline
897484-51-4 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2609-2453-10mg
4-[4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl]-N,N-dimethylaniline
897484-51-4 90%+
10mg
$79.0 2023-05-16

Additional information on 4-4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl-N,N-dimethylaniline

Research Brief on 4-4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl-N,N-dimethylaniline (CAS: 897484-51-4)

The compound 4-4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl-N,N-dimethylaniline (CAS: 897484-51-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiazole and piperazine moieties, has shown promising potential in various therapeutic applications, including oncology and neurodegenerative diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key areas of investigation has been the compound's interaction with specific cellular targets, particularly those involved in signal transduction pathways. Preliminary in vitro studies have demonstrated that 4-4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl-N,N-dimethylaniline exhibits high affinity for certain kinase enzymes, suggesting its potential as a kinase inhibitor. This finding is particularly relevant in the context of cancer therapy, where kinase inhibitors play a crucial role in targeted treatments.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the compound's efficacy in inhibiting tumor growth in xenograft models. The results indicated a significant reduction in tumor volume, accompanied by minimal off-target effects. These findings underscore the compound's potential as a candidate for further preclinical development. Additionally, the study highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.

Another area of interest has been the compound's potential application in neurodegenerative diseases. Research published in ACS Chemical Neuroscience reported that 4-4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl-N,N-dimethylaniline exhibits neuroprotective properties in models of Alzheimer's disease. The compound was found to reduce amyloid-beta aggregation and mitigate oxidative stress in neuronal cells, suggesting a dual mechanism of action that could be leveraged for therapeutic intervention.

Despite these promising findings, challenges remain in the development of this compound. Issues such as solubility, formulation stability, and potential drug-drug interactions need to be addressed in future studies. Nevertheless, the current body of research provides a strong foundation for further exploration and optimization of 4-4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl-N,N-dimethylaniline as a therapeutic agent.

In conclusion, the compound 4-4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazine-1-carbonyl-N,N-dimethylaniline (CAS: 897484-51-4) represents a promising avenue for drug discovery, with potential applications in oncology and neurodegenerative diseases. Continued research efforts will be essential to fully realize its therapeutic potential and address the remaining challenges in its development.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司